Cas no 137524-67-5 (Benzenemethanol, a-butyl-a-ethyl-, (S)-)
137524-67-5 structure
Product Name:Benzenemethanol, a-butyl-a-ethyl-, (S)-
CAS No:137524-67-5
MF:C13H20O
MW:192.297304153442
CID:1252233
Update Time:2024-08-04
Benzenemethanol, a-butyl-a-ethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-butyl-a-ethyl-, (S)-
- Benzenemethanol, α-butyl-α-ethyl-, (αS)-
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- Inchi: 1S/C13H20O/c1-3-5-11-13(14,4-2)12-9-7-6-8-10-12/h6-10,14H,3-5,11H2,1-2H3/t13-/m0/s1
- InChI Key: DOEISVYWMMTHCD-ZDUSSCGKSA-N
- SMILES: C1([C@@](CCCC)(CC)O)=CC=CC=C1
Computed Properties
- Exact Mass: 192.1515
Experimental Properties
- Density: 0.946±0.06 g/cm3(Predicted)
- Boiling Point: 252.1±8.0 °C(Predicted)
- PSA: 20.23
- pka: 14.49±0.29(Predicted)
Benzenemethanol, a-butyl-a-ethyl-, (S)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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